Cas no 1346617-22-8 ((R)-3-(4-Chlorophenyl)-4-hydroxybutyric Acid Sodium Salt)

• Product Name: (R)-3-(4-Chlorophenyl)-4-hydroxybutyric Acid Sodium Salt
• CAS No: 1346617-22-8
• MF: C₁₀H₁₂ClNaO₃
• MW: 238.643253326416
• CID: 4551873
• Update Time: 2025-10-05

(R)-3-(4-Chlorophenyl)-4-hydroxybutyric Acid Sodium Salt Chemical and Physical Properties

Names and Identifiers

• (R)-3-(4-Chlorophenyl)-4-hydroxybutyric Acid Sodium Salt
• (R)-4-Chloro-β-(hydroxyMethyl)-benzenepropanoic Acid SodiuM Salt
• (R)-β-(p-Chlorophenyl)-γ-hydroxybutyric Acid SodiuM Salt

• Inchi： 1S/C10H11ClO3.Na.H/c11-9-3-1-7(2-4-9)8(6-12)5-10(13)14;;/h1-4,8,12H,5-6H2,(H,13,14);;/t8-;;/m0../s1
• InChI Key： JNAGKGAEDWRCAI-JZGIKJSDSA-N
• SMILES： [C@@H](C1C=CC(Cl)=CC=1)(CO)CC(=O)O.[NaH]

Experimental Properties

• Melting Point: >235oC
• Solubility: DMSO (Slightly), Methanol (Slightly)

(R)-3-(4-Chlorophenyl)-4-hydroxybutyric Acid Sodium Salt Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on (R)-3-(4-Chlorophenyl)-4-hydroxybutyric Acid Sodium Salt

Comprehensive Overview of (R)-3-(4-Chlorophenyl)-4-hydroxybutyric Acid Sodium Salt (CAS No. 1346617-22-8)

(R)-3-(4-Chlorophenyl)-4-hydroxybutyric Acid Sodium Salt (CAS No. 1346617-22-8) is a chiral organic compound widely recognized for its applications in pharmaceutical research and fine chemical synthesis. This sodium salt derivative of (R)-3-(4-Chlorophenyl)-4-hydroxybutyric Acid exhibits unique stereochemical properties, making it valuable in enantioselective reactions and drug development. The compound's 4-chlorophenyl moiety and hydroxybutyric acid backbone contribute to its biological activity and solubility profile, which are critical for formulation studies.

In recent years, the demand for chiral intermediates like (R)-3-(4-Chlorophenyl)-4-hydroxybutyric Acid Sodium Salt has surged due to advancements in asymmetric synthesis and green chemistry. Researchers frequently search for "high-purity chiral building blocks" or "sodium salts for pharmaceutical applications," highlighting the compound's relevance. Its CAS No. 1346617-22-8 is often queried in databases for structure-activity relationship (SAR) studies, particularly in designing GABA receptor modulators and metabolic regulators.

The compound's sodium salt form enhances its stability and water solubility, addressing common challenges in drug delivery systems. This aligns with the growing interest in "bioavailable excipients" and "salt forms of APIs," as evidenced by trending searches in pharmaceutical forums. Additionally, its (R)-enantiomer specificity is crucial for avoiding off-target effects, a hot topic in precision medicine discussions.

From a synthetic perspective, (R)-3-(4-Chlorophenyl)-4-hydroxybutyric Acid Sodium Salt is synthesized via enantioselective hydrogenation or enzymatic resolution, methods frequently explored in "sustainable catalysis" research. The 4-hydroxybutyrate group also links it to studies on neurotransmitter analogs, a trending area in neurological disorder therapeutics. Analytical techniques like HPLC and chiral SFC are essential for quality control, reflecting the industry's focus on "chiral purity analysis."

In conclusion, (R)-3-(4-Chlorophenyl)-4-hydroxybutyric Acid Sodium Salt (CAS No. 1346617-22-8) bridges multiple disciplines, from medicinal chemistry to process optimization. Its role in developing safer and more effective therapeutics ensures its prominence in both academic and industrial settings, resonating with current searches for "next-generation chiral auxiliaries" and "scalable enantioselective methods."